Cas no 1286272-93-2 (Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate)

• Product Name: Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate
• CAS No: 1286272-93-2
• MF: C₁₂H₂₄N₂O₄S
• MW: 292.394962310791
• CID: 4788062
• Update Time: 2025-05-27

Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate
• tert-butyl ((1-(methylsulfonyl)piperidin-4-yl)methyl)carbamate
• tert-Butyl {[1-(methylsulfonyl)piperidin-4-yl]methyl}carbamate
• tert-Butyl k[1-(methylsulfonyl)piperidin-4-yl]methyllcarbamate
• tert-butyl N-[(1-methylsulfonylpiperidin-4-yl)methyl]carbamate
• tert-butyl-((1-(methylsulfonyl)piperidin-4-yl)methyl)carbamate
• TERT-BUTYL N-[(1-METHANESULFONYLPIPERIDIN-4-YL)METHYL]CARBAMATE
• Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate

• Inchi： 1S/C12H24N2O4S/c1-12(2,3)18-11(15)13-9-10-5-7-14(8-6-10)19(4,16)17/h10H,5-9H2,1-4H3,(H,13,15)
• InChI Key： XCMVUZUUDNLAQB-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 1
• Topological Polar Surface Area: 84.1

Additional information on Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate

Comprehensive Overview of Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate (CAS No. 1286272-93-2)

The compound Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate (CAS No. 1286272-93-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This piperidine-derived molecule features a methylsulfonyl group and a tert-butyl carbamate moiety, making it a versatile intermediate for drug discovery and development. Its unique structural attributes contribute to its utility in synthesizing bioactive molecules, particularly in the realm of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for piperidine derivatives like Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate has surged due to their role in targeting G-protein-coupled receptors (GPCRs) and kinase signaling pathways. Researchers are particularly interested in its potential applications for neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating neurotransmitter activity is critical. The compound's methylsulfonyl group enhances its metabolic stability, a property highly sought after in prodrug design and medicinal chemistry optimization.

From a synthetic perspective, CAS No. 1286272-93-2 is often employed as a building block for constructing complex heterocycles. Its tert-butyl carbamate (Boc) protecting group is a staple in peptide synthesis, enabling selective deprotection under mild acidic conditions. This feature aligns with the growing trend of green chemistry, where minimizing harsh reagents is prioritized. Additionally, the compound's compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it invaluable for fragment-based drug discovery.

The pharmaceutical industry's shift toward personalized medicine has further amplified interest in Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate. Its structural flexibility allows for derivatization to target specific biomarkers, a key focus in oncology and immunotherapy research. For instance, modifications to its piperidine core can yield compounds with enhanced blood-brain barrier permeability, addressing a major challenge in CNS drug delivery.

Analytical characterization of CAS No. 1286272-93-2 typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and confirm the compound's structural integrity, critical for regulatory compliance in preclinical studies. The rise of artificial intelligence (AI) in cheminformatics has also streamlined the prediction of its physicochemical properties, accelerating hit-to-lead optimization.

In summary, Tert-Butyl [1-(methylsulfonyl)piperidin-4-yl]methylcarbamate (CAS No. 1286272-93-2) represents a pivotal tool in modern drug development. Its multifaceted applications—from GPCR modulation to prodrug synthesis—underscore its relevance in addressing unmet medical needs. As research continues to explore its potential, this compound remains at the forefront of innovative therapeutic strategies.